Cas no 2649076-14-0 (5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole)

5-(2-Isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole is a reactive isocyanate-functionalized pyrazole derivative used primarily as a versatile intermediate in organic synthesis and polymer chemistry. Its key advantages include a stable pyrazole core, which enhances thermal and chemical resistance, and the reactive isocyanate group, enabling efficient crosslinking in polyurethane and polyurea formulations. The 2-methylpropyl substituent contributes to improved solubility in organic solvents, facilitating handling and processing. This compound is particularly valuable in the development of high-performance coatings, adhesives, and elastomers, where controlled reactivity and durability are critical. Its structural features make it suitable for applications requiring tailored mechanical and thermal properties.
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole structure
2649076-14-0 structure
Product name:5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole
CAS No:2649076-14-0
MF:C10H15N3O
MW:193.245601892471
CID:6219943
PubChem ID:165857450

5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole
    • EN300-1737128
    • 2649076-14-0
    • Inchi: 1S/C10H15N3O/c1-9(2)7-13-10(4-6-12-13)3-5-11-8-14/h4,6,9H,3,5,7H2,1-2H3
    • InChI Key: HKEFDCYBKTYPGN-UHFFFAOYSA-N
    • SMILES: O=C=NCCC1=CC=NN1CC(C)C

Computed Properties

  • Exact Mass: 193.121512110g/mol
  • Monoisotopic Mass: 193.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.2Ų
  • XLogP3: 2.6

5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1737128-2.5g
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole
2649076-14-0
2.5g
$3025.0 2023-09-20
Enamine
EN300-1737128-10.0g
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole
2649076-14-0
10g
$6635.0 2023-06-04
Enamine
EN300-1737128-0.05g
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole
2649076-14-0
0.05g
$1296.0 2023-09-20
Enamine
EN300-1737128-0.25g
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole
2649076-14-0
0.25g
$1420.0 2023-09-20
Enamine
EN300-1737128-10g
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole
2649076-14-0
10g
$6635.0 2023-09-20
Enamine
EN300-1737128-1g
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole
2649076-14-0
1g
$1543.0 2023-09-20
Enamine
EN300-1737128-0.1g
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole
2649076-14-0
0.1g
$1357.0 2023-09-20
Enamine
EN300-1737128-5g
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole
2649076-14-0
5g
$4475.0 2023-09-20
Enamine
EN300-1737128-0.5g
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole
2649076-14-0
0.5g
$1482.0 2023-09-20
Enamine
EN300-1737128-5.0g
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole
2649076-14-0
5g
$4475.0 2023-06-04

Additional information on 5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole

5-(2-Isocyanatoethyl)-1-(2-Methylpropyl)-1H-Pyrazole: A Comprehensive Overview

The compound 5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole, identified by the CAS registry number CAS No. 2649076-14-0, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two nitrogen atoms at positions 1 and 3. The presence of an isocyanatoethyl group at position 5 and a 2-methylpropyl group at position 1 imparts unique electronic and steric properties to this molecule, making it a subject of interest in both academic and industrial research.

Pyrazoles are known for their versatility in organic synthesis, often serving as building blocks for more complex molecules due to their ability to undergo various reactions such as nucleophilic additions, cycloadditions, and substitutions. The isocyanatoethyl group in this compound introduces reactivity through the isocyanate functional group, which is commonly used in polymer chemistry for the production of polyurethanes. The 2-methylpropyl group, on the other hand, adds bulk to the molecule, potentially influencing its solubility and stability in different solvents.

Recent studies have highlighted the potential of 5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole as a precursor for advanced materials such as high-performance polymers and coatings. Researchers have explored its reactivity under different conditions, revealing its ability to form stable cross-linked networks when subjected to thermal or photochemical activation. These findings suggest that this compound could play a crucial role in developing next-generation materials with enhanced mechanical and thermal properties.

In the pharmaceutical industry, pyrazoles have gained attention due to their potential as drug candidates or intermediates in drug synthesis. The unique combination of functional groups in this compound makes it a promising candidate for further exploration in medicinal chemistry. For instance, preliminary studies indicate that this compound may exhibit bioactivity against certain enzymes or receptors, warranting further investigation into its potential therapeutic applications.

The synthesis of 5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for specialized compounds like this one.

From an environmental standpoint, understanding the fate and behavior of CAS No. 2649076-14-0 in different ecosystems is crucial for assessing its potential impact on human health and the environment. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully characterize its environmental footprint.

In conclusion, 5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole, with its unique structure and functional groups, represents a valuable addition to the arsenal of compounds available for chemical innovation. Its applications span across materials science, pharmaceuticals, and polymer chemistry, with ongoing research uncovering new possibilities for its use. As our understanding of this compound deepens, it is likely to find even more diverse applications, solidifying its position as an important molecule in modern chemistry.

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